Cas no 618445-80-0 (Tert-butyl N-[4-(1-aminoethyl)phenyl]carbamate)

• Product name: Tert-butyl N-[4-(1-aminoethyl)phenyl]carbamate
• CAS No: 618445-80-0
• MF: C₁₃H₂₀N₂O₂
• MW: 236.3101
• MDL: MFCD09953032
• CID: 1631377
• PubChem ID: 53439237

Tert-butyl N-[4-(1-aminoethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[4-(1-aminoethyl)phenyl]carbamate
• tert-butyl 4-(1-aminoethyl)phenylcarbamate
• [4-(1-Amino-ethyl)-phenyl]-carbamic acid tert-butyl ester
• tert-Butyl(4-(1-aminoethyl)phenyl)carbamate
• SB37950
• tert-Butyl (4-(1-aminoethyl)phenyl)carbamate
• DA-04368
• 618445-80-0
• SCHEMBL5106841
• CS-0342912
• MFCD09953032
• [4-(1-Amino-ethyl)-phenyl]-carbamic acid t-butyl ester
• [4-(1-Amino-ethyl)-phenyl]-carbamic acid tert-butyl ester, AldrichCPR
• AKOS017508403
• DTXSID10701814
• tert-Butyl [4-(1-aminoethyl)phenyl]carbamate

• MDL： MFCD09953032
• Inchi： InChI=1S/C13H20N2O2/c1-9(14)10-5-7-11(8-6-10)15-12(16)17-13(2,3)4/h5-9H,14H2,1-4H3,(H,15,16)
• InChI Key： WVQNHLVEDPIIRS-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(C=C1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų
• XLogP3: 1.7